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Compound of Interest

Compound Name: 1,5-anhydro-D-mannitol

Cat. No.: B015279 Get Quote

Physical Properties of 1,5-anhydro-D-mannitol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,5-
anhydro-D-mannitol, a naturally occurring polyol and an important building block in medicinal

chemistry. This document details its solubility in various solvents and its melting point,

presenting quantitative data in a structured format. Furthermore, it outlines generalized

experimental protocols for the determination of these properties and includes a visualization of

a relevant biochemical pathway.

Core Physical Properties
1,5-anhydro-D-mannitol is a white, crystalline solid. Its physical characteristics are crucial for

its handling, formulation, and application in research and drug development.

Data Presentation
The following tables summarize the key quantitative data regarding the melting point and

solubility of 1,5-anhydro-D-mannitol.

Table 1: Melting Point of 1,5-anhydro-D-mannitol
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Property Value (°C)

Melting Point 155 - 157

Table 2: Solubility of 1,5-anhydro-D-mannitol

Solvent Solubility Temperature (°C)

Water Extremely soluble (1000 g/L) 25

Dimethylformamide (DMF) Soluble Not Specified

Dimethyl sulfoxide (DMSO) Soluble Not Specified

Methanol (MeOH) Soluble Not Specified

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 1,5-
anhydro-D-mannitol are not extensively detailed in publicly available literature, the following

sections describe generalized and widely accepted methods for these measurements. These

protocols can be adapted by researchers for the specific analysis of 1,5-anhydro-D-mannitol.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a standard and widely used technique for this purpose.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 1,5-anhydro-D-mannitol is
packed into a capillary tube, which is sealed at one end. The packing should be compact and

to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. This device typically consists of a

heated block or an oil bath to ensure uniform heating of the capillary tube, a thermometer,

and a magnifying lens for observation.
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Measurement: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last crystal melts is recorded as the

completion of melting. The range between these two temperatures is the melting range. For

a pure compound, this range is typically narrow.

Determination of Solubility
Understanding the solubility of 1,5-anhydro-D-mannitol in various solvents is essential for its

use in chemical reactions, formulations, and biological assays. A common method for

determining solubility is the shake-flask method.

Methodology:

Equilibrium Saturation: An excess amount of solid 1,5-anhydro-D-mannitol is added to a

known volume of the solvent of interest (e.g., water, ethanol, DMSO) in a sealed flask.

Agitation and Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant

temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached

and the solution is saturated.

Phase Separation: After equilibration, the undissolved solid is separated from the saturated

solution by centrifugation followed by filtration through a fine-pore filter to obtain a clear

supernatant.

Quantification: The concentration of 1,5-anhydro-D-mannitol in the clear, saturated solution

is then determined using a suitable analytical technique. High-Performance Liquid

Chromatography (HPLC) with an appropriate detector is a common and accurate method for

quantification. A calibration curve prepared with standard solutions of known concentrations

of 1,5-anhydro-D-mannitol is used to determine the concentration in the experimental

sample.

Data Expression: The solubility is typically expressed in units such as grams per liter (g/L) or

moles per liter (mol/L).
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Signaling Pathways and Experimental Workflows
1,5-anhydro-D-mannitol is involved in certain enzymatic pathways. One such example is its

formation from 1,5-anhydro-D-fructose, catalyzed by the enzyme 1,5-anhydro-D-fructose

reductase.

Reactants

Enzyme

Products

1,5-anhydro-D-fructose

1,5-anhydro-D-fructose
reductase

NADPH + H+

1,5-anhydro-D-mannitol

NADP+

Click to download full resolution via product page

Caption: Enzymatic conversion of 1,5-anhydro-D-fructose to 1,5-anhydro-D-mannitol.

To cite this document: BenchChem. [Physical properties of 1,5-anhydro-D-mannitol
(solubility, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015279#physical-properties-of-1-5-anhydro-d-
mannitol-solubility-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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